![molecular formula C23H16FN3O4S2 B2986499 N-(4H-chromeno[4,3-d]thiazol-2-yl)-3-(4-fluorophenylsulfonamido)benzamide CAS No. 898466-44-9](/img/structure/B2986499.png)
N-(4H-chromeno[4,3-d]thiazol-2-yl)-3-(4-fluorophenylsulfonamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4H-chromeno[4,3-d]thiazol-2-yl)-3-(4-fluorophenylsulfonamido)benzamide, also known as CFT-1, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Cardiac Electrophysiological Activity
Compounds with structures similar to the mentioned chemical have been studied for their potential in cardiac electrophysiology. Research has shown that certain N-substituted benzamide derivatives exhibit significant potency in in vitro assays, comparable to established class III agents used in clinical trials for arrhythmias. This indicates the potential application of such compounds in developing new therapeutic agents for cardiac conditions (Morgan et al., 1990).
Antimalarial and Antiviral Properties
Investigations into sulfonamide derivatives, including those with thiazole moieties, have shown promise in antimalarial activities. Theoretical studies and molecular docking have suggested that certain configurations could be effective against malaria, with additional potential against COVID-19 due to binding affinities with key viral proteins (Fahim & Ismael, 2021).
Antimicrobial Applications
Research into coumarin-thiazole derivatives has highlighted their significant antimicrobial activity, making them suitable for incorporation into polymers for antimicrobial coatings. Such applications are particularly relevant in healthcare settings to prevent microbial infections (El‐Wahab et al., 2014).
Metabolic Stability in Drug Development
The modification of heterocyclic rings in compounds similar to the one has been explored to improve metabolic stability, a crucial factor in drug development. By altering the heterocyclic components, researchers aim to reduce metabolic deacetylation, thus enhancing the compound's stability and efficacy (Stec et al., 2011).
Sensory Applications
Compounds incorporating coumarin and thiazole structures have been developed as sensitive probes for detecting specific ions like Cr3+ in biological systems. This application is particularly relevant in environmental monitoring and bioimaging, providing tools for the detection of metal ions in living cells (Mani et al., 2018).
Synthesis and Characterization for Potential Applications
Further research into the synthesis and characterization of related sulfonamide benzothiazole compounds has explored their potential as antimicrobial agents. Such studies contribute to the broader understanding of these compounds' properties and potential applications in medicine and materials science (Jagtap et al., 2010).
Properties
IUPAC Name |
N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-3-[(4-fluorophenyl)sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FN3O4S2/c24-15-8-10-17(11-9-15)33(29,30)27-16-5-3-4-14(12-16)22(28)26-23-25-21-18-6-1-2-7-19(18)31-13-20(21)32-23/h1-12,27H,13H2,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAVBURAYWZWNAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C3=CC=CC=C3O1)N=C(S2)NC(=O)C4=CC(=CC=C4)NS(=O)(=O)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FN3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.